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Compound of Interest

Compound Name: Nuvaring

CAS No.: 131562-74-8

Cat. No.: B1244231

Get Quote

This guide is intended for researchers, scientists, and drug development professionals to

provide strategies for preventing NuvaRing® breakage and ensuring its structural integrity

during experimental studies.

Frequently Asked Questions (FAQs)
Q1: What is the material composition of NuvaRing® and how does it relate to breakage?

A1: NuvaRing® is a flexible, non-biodegradable ring made of ethylene vinylacetate (EVA)

copolymers and magnesium stearate.[1][2] Specifically, the core of the ring is composed of an

EVA copolymer with 28% vinyl acetate, which contains the active hormones etonogestrel and

ethinyl estradiol. This core is surrounded by a skin layer made of an EVA copolymer with 9%

vinyl acetate. The point where the ring is joined, the "weld joint," can be a point of mechanical

weakness where breakage has been reported.[1] The vinyl acetate content is a key

determinant of the ring's mechanical properties; a higher content generally leads to increased

elasticity.

Q2: What are the primary causes of NuvaRing® breakage in a laboratory setting?
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A2: In experimental setups, ring breakage is most likely to occur due to mechanical stress that

exceeds the material's limits. Potential causes include:

Improper Handling: Excessive bending, twisting, or stretching during insertion into or removal

from experimental apparatus.

Incompatible Materials in Experimental Setup: Sharp edges or abrasive surfaces within the

testing apparatus can create stress points.

Extreme Temperatures: Exposure to temperatures outside the recommended storage and

testing conditions can alter the polymer's mechanical properties. While EVA has good low-

temperature toughness, its properties can change at elevated temperatures.

Chemical Incompatibility: While NuvaRing® is designed for the vaginal environment, certain

chemicals, solvents, or lubricants used in in vitro setups could potentially degrade the EVA

polymer over time, although this is less common for acute mechanical failure. The use of

some vaginal products has been associated with ring breakage.[3]

Q3: Does a break in the ring affect the release of hormones?

A3: Based on in vitro studies, a break in the ring is not expected to significantly affect the

contraceptive effectiveness by altering the hormone release profile.[1][4] Studies have shown

that the elution rates of etonogestrel and ethinyl estradiol from broken rings are comparable to

those of intact rings.[4][5]

Q4: Are there standardized methods for testing the mechanical integrity of NuvaRing®?

A4: There are currently no universal standardized methods specifically for vaginal rings.[6]

However, the FDA has suggested that methods described in ISO 8009 for reusable rubber

contraceptive diaphragms can be adapted.[6] Many researchers and manufacturers develop

bespoke tests to assess key mechanical properties such as compression resistance, tensile

strength, and elongation at break to ensure product integrity under conditions simulating use.[6]

[7]

Troubleshooting Guide: Preventing Ring Breakage

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1244231/docs?utm_src=pdf-body#technical-support-center-nuvaring-integrity-in-experimental-setups
https://www.makeitfrom.com/material-properties/Ethylene-Vinyl-Acetate-EVA
https://www.tbs.go.tz/uploads/publications/en-1730885971-ISO%208009;2014%20ed.2%20-%20id.66173%20Publication%20PDF%20(en).pdf
https://pubmed.ncbi.nlm.nih.gov/32495902/
https://pubmed.ncbi.nlm.nih.gov/32495902/
https://www.europeanreview.org/wp/wp-content/uploads/5668-5675.pdf
https://www.benchchem.com/product/b1244231/docs?utm_src=pdf-body#technical-support-center-nuvaring-integrity-in-experimental-setups
https://www.researchgate.net/publication/330499262_Mechanical_testing_methods_for_drug-releasing_vaginal_rings
https://www.researchgate.net/publication/330499262_Mechanical_testing_methods_for_drug-releasing_vaginal_rings
https://www.researchgate.net/publication/330499262_Mechanical_testing_methods_for_drug-releasing_vaginal_rings
https://pmc.ncbi.nlm.nih.gov/articles/PMC6836189/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244231?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Potential Cause
Recommended Prevention
Strategy

Ring fractures during handling

or insertion into apparatus.

Excessive force or sharp

bending.

Handle the ring with care,

avoiding sharp folds or

creases. When inserting into

an apparatus, compress the

ring smoothly and evenly.

Ensure the receiving parts of

the apparatus have smooth,

rounded edges.

Ring breaks at the weld joint

during testing.

High tensile or torsional stress

concentrated at the joint.

Modify the experimental setup

to distribute stress more evenly

across the ring. For tensile

tests, ensure grips are

designed to hold the ring

securely without pinching. For

dynamic or torsional tests,

ensure the movement is

smooth and does not introduce

sudden, high-impact forces.

Ring shows signs of cracking

or crazing after exposure to

experimental medium.

Chemical incompatibility with

the medium.

Review the chemical

composition of all media and

lubricants. If using non-

standard fluids, conduct

preliminary compatibility tests

on a small segment of the ring

material. Stick to aqueous-

based, pH-neutral solutions

where possible.

Ring becomes brittle or overly

soft during testing.

Temperature fluctuations. Maintain a consistent and

appropriate temperature

throughout the experiment,

typically around 37°C to

simulate physiological

conditions.[8] Avoid exposing
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the ring to temperatures above

its Vicat softening point

(approximately 45-80°C for

EVA).

Quantitative Data on Material Properties
The following table summarizes key mechanical properties of Ethylene Vinyl Acetate (EVA), the

primary material of NuvaRing®. These values are typical for EVA copolymers and can vary

based on the specific grade and vinyl acetate content.

Mechanical
Property

Value Unit Source

Elastic Modulus

(Young's Modulus)
0.015 - 0.080 GPa [3]

Tensile Strength

(Ultimate)
3.0 - 35 MPa [3]

Elongation at Break 300 - 800 % [3]

Density 0.93 - 1.0 g/cm³ [3]

Experimental Protocols
Tensile Strength and Elongation at Break Test
This protocol is adapted from methods used for testing polymer-based intravaginal rings.

Objective: To determine the maximum tensile force the ring can withstand before breaking and

its elasticity.

Apparatus:

Universal testing machine (e.g., Zwick/Roell Z005) with a suitable load cell (e.g., 50 kN).

Custom O-ring grips or fixtures designed to hold the ring vertically without causing stress

concentrations.
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Procedure:

Securely mount the NuvaRing® in a vertical orientation between the grips of the universal

testing machine. The initial distance between the grips should be set so the ring is under

minimal tension.

Apply a tensile load by moving the grips apart at a constant rate of 1 mm/s.

Record the force (in Newtons) and displacement (in millimeters) continuously until the ring

fractures.

The tensile strength is the maximum force recorded before failure.

The elongation at break is the percentage increase in length from the initial state to the point

of fracture.

Compression and Relaxation Test
This protocol assesses the flexibility and recovery of the ring, which are crucial for its function.

Objective: To measure the force required to compress the ring and its ability to return to its

original shape.

Apparatus:

Universal testing machine with a compression plate and a suitable load cell (e.g., 2.5 kN).

Procedure:

Place the NuvaRing® vertically on the lower platen of the testing machine.

Lower the upper compression plate at a constant rate (e.g., 2 mm/s) to compress the ring by

50% of its outer diameter (from 54 mm to 27 mm).

Record the force required to achieve 50% compression.

Immediately after reaching 50% compression, raise the upper plate at the same rate (2

mm/s) back to the starting position.
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Record the force during this relaxation phase.

After a set recovery period (e.g., 1 minute), measure the outer diameter of the ring to assess

its recovery.

Repetitive Compression (Fatigue) Test
This protocol, adapted from ISO 8009 for diaphragms, evaluates the durability of the ring under

repeated stress.[1]

Objective: To assess the ring's resistance to breakage and deformation after a high number of

compression cycles.

Apparatus:

A cyclic testing machine capable of repeated compression.

Procedure:

Measure the initial diameter of the ring along the axis of intended compression.

Subject the ring to 1,000 compression cycles. Each cycle should compress the ring to

between 55% and 85% of its original diameter.

After 1,000 cycles, allow the ring to rest for a specified period.

Measure the final diameter along the axis of compression. It should be at least 90% of the

initial value.

Visually inspect the ring under normal or corrected vision for any signs of deterioration, such

as cracks, fractures, or permanent deformation.
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Preparation Execution

Analysis
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Caption: Workflow for Tensile Strength and Elongation Testing.
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Start: Place Ring on Platen

Compress Ring by 50% of Diameter
at 2 mm/s

Record Compression Force

Return to Start Position
at 2 mm/s

Record Relaxation Force

Measure Final Diameter
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End: Analyze Data
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Caption: Workflow for Compression and Relaxation Testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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